Cas no 2901085-78-5 ((4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane)

• Product Name: (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane
• CAS No: 2901085-78-5
• MF: C₁₂H₁₁FS
• MW: 206.279145479202
• CID: 6796134
• PubChem ID: 171368034
• Update Time: 2025-05-19

(4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2901085-78-5
• MFCD34766000
• (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane

• Inchi： 1S/C12H11FS/c1-8-7-11(14-2)9-5-3-4-6-10(9)12(8)13/h3-7H,1-2H3
• InChI Key： FXLFRTLNGZSKRR-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(=C2C=CC=CC2=1)F

Computed Properties

• Exact Mass: 206.05654969g/mol
• Monoisotopic Mass: 206.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane

Exploring the Properties and Applications of (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane (CAS No. 2901085-78-5)

(4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane, with the CAS number 2901085-78-5, is a specialized organic compound that has garnered attention in the fields of medicinal chemistry and material science. This compound belongs to the class of naphthalene derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of both fluoro and methylsulfanyl substituents on the naphthalene ring enhances its reactivity and potential utility in various synthetic pathways.

The molecular structure of (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane features a naphthalene core substituted with a fluorine atom at the 4-position and a methylsulfanyl group at the 1-position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in the pharmaceutical industry.

One of the key advantages of (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane is its compatibility with modern synthetic techniques such as cross-coupling reactions and catalyzed transformations. These methods are widely used in the development of new therapeutic agents, where the introduction of fluorine atoms can significantly alter the biological activity and metabolic stability of drug candidates. The compound's lipophilicity and electronic effects also make it a candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In addition to its pharmaceutical applications, (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane has potential uses in material science. Fluorinated naphthalene derivatives are known for their ability to modify the properties of polymers and liquid crystals, enhancing thermal stability and optical characteristics. This compound could be explored for applications in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic devices, where precise control over molecular structure is critical.

The synthesis of (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane typically involves multi-step organic reactions, starting from commercially available naphthalene precursors. Key steps may include halogenation, sulfuration, and methylation, with careful optimization to achieve high yields and purity. Analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are essential for characterizing the final product and ensuring its suitability for further applications.

From a market perspective, the demand for fluorinated naphthalene derivatives like (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane is expected to grow, driven by advancements in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are likely to see increased interest in this compound, particularly from research institutions and pharmaceutical developers. Its niche applications also position it as a candidate for patented formulations and proprietary technologies.

For researchers and industry professionals, understanding the safety and handling of (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane is crucial. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to minimize exposure and ensure safe storage. Material safety data sheets (MSDS) and regulatory guidelines should always be consulted before working with this or any other chemical compound.

In summary, (4-Fluoro-3-methylnaphthalen-1-yl)(methyl)sulfane (CAS No. 2901085-78-5) represents a promising compound with diverse applications in pharmaceuticals and materials. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and researchers exploring new frontiers in science and technology. As the demand for specialty chemicals continues to rise, compounds like this will play an increasingly important role in innovation and industrial progress.